Cas no 1251682-44-6 (2-{2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1251682-44-6
• MF: C₂₀H₁₄BrFN₄OS₂
• MW: 489.383763790131
• CID: 6222720
• PubChem ID: 49668223
• Update Time: 2025-10-29

2-{2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-{[2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 1251682-44-6
• 2-[[2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• F3407-0946
• 2-((2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide
• AKOS024485942

• Inchi： 1S/C20H14BrFN4OS2/c21-14-5-1-13(2-6-14)18-25-17(12-3-7-15(22)8-4-12)19(26-18)29-11-16(27)24-20-23-9-10-28-20/h1-10H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： ONZRNVVPQPPZKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=C(C2C=CC(=CC=2)F)N1)SCC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 487.97764g/mol
• Monoisotopic Mass: 487.97764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

2-{2-(4-Bromophenyl)-5-(4-Fluorophenyl)-1H-Imidazol-4-Ylsulfanyl}-N-(1,3-Thiazol-2-Yl)Acetamide: A Comprehensive Overview

The compound CAS No. 1251682-44-6, also known as 2-{2-(4-bromophenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, represents a sophisticated organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes an imidazole ring system, a thiazole moiety, and a sulfanyl group. The presence of bromine and fluorine substituents further enhances its chemical diversity and functional versatility.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The imidazole ring, a key structural component of this molecule, is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable scaffold in medicinal chemistry. Similarly, the thiazole moiety contributes to the molecule's electronic properties and stability. The combination of these features makes this compound an attractive candidate for exploring biological activities such as anti-inflammatory, antitumor, and antimicrobial effects.

One of the most intriguing aspects of this compound is its potential as a modulator of cellular signaling pathways. Researchers have recently reported that similar imidazole-containing compounds can inhibit key enzymes involved in inflammation and cancer progression. For instance, studies have shown that imidazole derivatives can suppress the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Given the structural similarities between this compound and known COX inhibitors, it is plausible that CAS No. 1251682-44-6 could exhibit anti-inflammatory properties.

In addition to its enzymatic inhibitory potential, this compound may also play a role in modulating receptor activity. The thiazole group is known to enhance lipophilicity and improve bioavailability, which are critical factors for drug candidates. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to various receptors, providing valuable insights into their therapeutic potential.

The synthesis of this compound involves a series of well-established organic reactions, including Suzuki coupling and nucleophilic substitution. These methods allow for precise control over the molecular architecture, ensuring high purity and reproducibility. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has further validated the structural integrity of the compound.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on identifying biodegradation mechanisms for similar heterocyclic compounds under various environmental conditions. While specific data on CAS No. 1251682-44-6 are not yet available, insights from analogous studies suggest that it may undergo microbial degradation under aerobic conditions.

In conclusion, CAS No. 1251682-44-6 stands as a promising candidate for further exploration in both academic research and industrial applications. Its unique structure, combined with emerging findings from related studies, positions it as a valuable tool in advancing our understanding of molecular interactions and therapeutic development.